Cas no 1250803-96-3 (5-bromo-2-(piperidin-3-yloxy)pyridine)

• Product Name: 5-bromo-2-(piperidin-3-yloxy)pyridine
• CAS No: 1250803-96-3
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 5524389
• PubChem ID: 62348174
• Update Time: 2025-06-07

5-bromo-2-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(piperidin-3-yloxy)pyridine

• Inchi： 1S/C10H13BrN2O/c11-8-3-4-10(13-6-8)14-9-2-1-5-12-7-9/h3-4,6,9,12H,1-2,5,7H2
• InChI Key： XKKMZPOZDIZMJL-UHFFFAOYSA-N
• SMILES： C1(OC2CCCNC2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-bromo-2-(piperidin-3-yloxy)pyridine

5-Bromo-2-(Piperidin-3-yloxy)pyridine: A Comprehensive Overview of CAS No. 1250803-96-3

5-Bromo-2-(piperidin-3-yloxy)pyridine (CAS No. 1250803-96-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted pyridine ring and a piperidinyl ether moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 5-bromo-2-(piperidin-3-yloxy)pyridine can be represented as C₁₁H₁₄BrNO. The presence of the bromine atom and the piperidinyl group provides this compound with a range of chemical properties that make it suitable for various applications. The bromine substituent, in particular, can be readily modified through various synthetic transformations, making it an attractive starting material for the synthesis of more complex molecules.

In recent years, 5-bromo-2-(piperidin-3-yloxy)pyridine has been extensively studied for its potential as a scaffold in drug discovery. One notable area of research involves its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer. The ability of 5-bromo-2-(piperidin-3-yloxy)pyridine to interact with GPCRs makes it a valuable tool for understanding receptor-ligand interactions and developing new therapeutic strategies.

Beyond its role in GPCR research, 5-bromo-2-(piperidin-3-yloxy)pyridine has also shown promise in the development of inhibitors for kinases, which are enzymes involved in signal transduction pathways. Kinase inhibitors have become an important class of drugs for treating various cancers and inflammatory diseases. The unique structure of 5-bromo-2-(piperidin-3-yloxy)pyridine allows it to bind selectively to specific kinase domains, thereby modulating their activity and potentially leading to therapeutic benefits.

In addition to its pharmacological applications, 5-bromo-2-(piperidin-3-yloxy)pyridine has been explored for its potential as a building block in organic synthesis. Its reactivity and functional group diversity make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For instance, recent studies have demonstrated the use of 5-bromo-2-(piperidin-3-yloxy)pyridine in the synthesis of novel heterocyclic compounds with potent anti-inflammatory and anti-cancer properties.

The synthesis of 5-bromo-2-(piperidin-3-yloxy)pyridine typically involves multi-step procedures that include the formation of the pyridine ring, introduction of the bromo substituent, and attachment of the piperidinyl ether moiety. Various synthetic methods have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-chloropyridine with 3-hydroxypiperidine followed by bromination to yield the final product.

The physical and chemical properties of 5-bromo-2-(piperidin-3-yloxy)pyridine, such as its solubility, stability, and reactivity, are critical factors that influence its utility in both research and industrial settings. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis and high-throughput screening assays. Additionally, its stability under various reaction conditions ensures that it can be stored and handled safely without significant degradation.

In conclusion, 5-bromo-2-(piperidin-3-yloxy)pyridine (CAS No. 1250803-96-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for developing novel therapeutic agents targeting GPCRs and kinases. Furthermore, its versatility as a building block in organic synthesis opens up new avenues for the discovery of compounds with diverse biological activities. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.